2-amino-4-(2,3-diethoxyphenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(2,3-diethoxyphenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C26H26N4O4/c1-4-32-20-11-8-10-18(24(20)33-5-2)22-19(14-27)25(28)34-21-13-16(3)30(26(31)23(21)22)15-17-9-6-7-12-29-17/h6-13,22H,4-5,15,28H2,1-3H3
• InChI Key: UKXJSNQTUAJTMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1OCC)C2C(=C(OC3=C2C(=O)N(C(=C3)C)CC4=CC=CC=N4)N)C#N
• Molecular Formula: C26H26N4O4
• Molecular Weight: 458.5 g/mol

Description

2-amino-4-(2,3-diethoxyphenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C26H26N4O4 and its molecular weight is 458.518. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound's structure has been determined through X-ray diffraction, demonstrating its potential as an active compound. The crystal structure of similar compounds is stabilized by intermolecular hydrogen bond interactions (Ganapathy et al., 2015).

Catalytic Applications

The compound has been used in one-pot, three-component synthesis processes, acting as a catalyst for the formation of certain chemical structures. These processes involve the use of novel catalysts like nano-Ni-4MSP2, which are effective in synthesizing various compounds (Goudarziafshar et al., 2021).

Synthesis of Pyridine Derivatives

This compound has been utilized in synthesizing new series of pyridine and fused pyridine derivatives. These derivatives are achieved through various chemical reactions, indicating the versatility of the compound in creating diverse chemical structures (Al-Issa, 2012).

Optical and Electronic Properties

Studies have explored the thermal, structural, and optical properties of similar pyrazolo[4,3-b]pyridine derivatives. These include analyses of thermal stability, crystal structure, and electronic properties, which are essential for applications in materials science and electronics (El-Menyawy et al., 2019).

Antimicrobial Activity

Certain derivatives of this compound have been synthesized and screened for antibacterial and antifungal activities. These studies involve examining the effectiveness of these compounds against various microbial strains, indicating potential applications in developing new antimicrobial agents (Okasha et al., 2022).

Neurotropic Activity

Some derivatives of this compound have shown neurotropic properties, indicating potential applications in neuropharmacology. Pharmacological studies of these compounds have been carried out to evaluate their effects on the nervous system (Paronikyan et al., 2016).